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Compound of Interest

Compound Name: Boc-DAP(Z)-Aeg-OH

Cat. No.: B3250316 Get Quote

An in-depth guide on the properties of Boc-protected diaminopropionic acid derivatives for

researchers, scientists, and drug development professionals. This document provides key data

on commercially available starting materials relevant to the synthesis of more complex peptide

structures.

Core Compound Data
A critical aspect of peptide synthesis and drug development is the accurate characterization of

starting materials. The following table summarizes the chemical identifiers for two common

derivatives of diaminopropionic acid (DAP) that are often used as building blocks. It is important

to note that the compound "Boc-DAP(Z)-Aeg-OH" appears to be a custom peptide and does

not have a registered CAS number. The data presented below is for closely related,

commercially available precursors.

Compound CAS Number Molecular Weight ( g/mol )

Boc-Dap(Z)-OH 65710-57-8[1][2] 338.36[2]

Boc-Dap(Z)-OH

(dicyclohexylammonium) salt
65710-58-9[3] 519.67[3]

Boc-Dap-OH 73259-81-1[4][5] 204.22[4][5]
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Detailed experimental protocols and specific signaling pathways for "Boc-DAP(Z)-Aeg-OH" are

not available in the public domain, likely due to its nature as a potentially proprietary or

research-specific molecule. The design of experimental protocols would be highly dependent

on the final application of the custom peptide.

For researchers interested in the synthesis of such molecules, a generalized workflow is

presented below. This workflow outlines the logical steps for incorporating a protected

diaminopropionic acid derivative into a larger peptide sequence, followed by the addition of an

Aeg (aminoethoxy) group.
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Peptide Synthesis Workflow

Start with resin-bound amino acid

Deprotection of the N-terminus

Coupling of Boc-Dap(Z)-OH

Deprotection of the Boc group

Coupling of the Aeg moiety

Cleavage from resin and final deprotection

Purification and Analysis

Click to download full resolution via product page

Caption: Generalized workflow for solid-phase peptide synthesis incorporating a Boc-Dap(Z)

unit.

The signaling pathways involving a custom peptide like Boc-DAP(Z)-Aeg-OH would be entirely

dependent on the final structure and its biological target. Researchers would typically
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investigate this through a series of in vitro and in vivo assays designed to elucidate the

mechanism of action. A logical relationship diagram for such an investigation is provided.

Target Validation and Pathway Analysis

Hypothesized Biological Target

In vitro binding assays

Cell-based functional assays

Identification of downstream markers

Pathway analysis using 'omics' data

In vivo validation in animal models

Click to download full resolution via product page

Caption: Logical flow for investigating the signaling pathway of a novel peptide therapeutic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight.]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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